2-(benzylsulfonyl)-N-(2-methyl-3-nitrophenyl)acetamide
Overview
Description
2-(Benzylsulfonyl)-N-(2-methyl-3-nitrophenyl)acetamide, also known as BSNPAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and properties, which make it a valuable tool for researchers in a variety of fields.
Mechanism of Action
2-(benzylsulfonyl)-N-(2-methyl-3-nitrophenyl)acetamide works by binding to the active site of enzymes and inhibiting their activity. This mechanism of action is similar to that of other enzyme inhibitors, such as protease inhibitors. However, this compound has been shown to be particularly effective at inhibiting the activity of certain enzymes, making it a valuable tool for researchers in this field.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of enzymes involved in various biological processes, including protein synthesis and DNA replication. Additionally, this compound has been shown to have anti-inflammatory and anti-tumor properties, making it a potential therapeutic agent for a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(benzylsulfonyl)-N-(2-methyl-3-nitrophenyl)acetamide is its ability to selectively inhibit the activity of certain enzymes, making it a valuable tool for studying their function. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to researchers in a variety of fields. However, there are also limitations to the use of this compound in lab experiments. For example, its inhibitory effects on enzymes may not be specific to a particular enzyme, and it may have off-target effects on other cellular processes.
Future Directions
There are many potential future directions for research involving 2-(benzylsulfonyl)-N-(2-methyl-3-nitrophenyl)acetamide. One promising area of research involves the development of more potent and selective inhibitors of specific enzymes. Additionally, this compound could be used in combination with other drugs or therapies to enhance their effectiveness. Other potential future directions include the use of this compound in the development of new diagnostic tools or therapeutic agents for a variety of diseases. Overall, the unique properties of this compound make it a valuable tool for researchers in a variety of fields, and there is much potential for future research in this area.
Scientific Research Applications
2-(benzylsulfonyl)-N-(2-methyl-3-nitrophenyl)acetamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying the role of enzymes in various biological processes. Specifically, this compound has been shown to inhibit the activity of certain enzymes, which can be useful for studying their function and potential therapeutic targets.
properties
IUPAC Name |
2-benzylsulfonyl-N-(2-methyl-3-nitrophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5S/c1-12-14(8-5-9-15(12)18(20)21)17-16(19)11-24(22,23)10-13-6-3-2-4-7-13/h2-9H,10-11H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYMQXOCEJKQABM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])NC(=O)CS(=O)(=O)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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